Cas no 872702-12-0 (N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product name: N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872702-12-0
• MF: C₁₇H₁₃BrN₄OS
• MW: 401.280320882797
• CID: 5511175

N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
• N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C17H13BrN4OS/c18-13-1-3-14(4-2-13)20-16(23)11-24-17-6-5-15(21-22-17)12-7-9-19-10-8-12/h1-10H,11H2,(H,20,23)
• InChI Key： SNOWTLLDQHESKG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CSC1=NN=C(C2=CC=NC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872702-12-0)

N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872702-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfanyl acetamide derivatives, which are known for their diverse biological activities. The presence of both pyridazine and pyridine rings in its structure enhances its ability to interact with various biological targets, making it a subject of interest for drug discovery and development.

One of the key reasons behind the growing interest in N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide is its potential role in addressing current challenges in precision medicine and targeted therapy. Researchers are increasingly focusing on compounds that can selectively modulate specific pathways, and this molecule's structural complexity offers promising avenues for such applications. For instance, its bromophenyl moiety is often associated with enhanced binding affinity to certain enzymes or receptors, which is a hot topic in the search for novel kinase inhibitors.

In the context of agrochemical innovation, N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide has also been explored for its potential as a plant growth regulator or pesticide intermediate. The compound's ability to disrupt specific metabolic pathways in pests while minimizing environmental impact aligns with the global push toward sustainable agriculture. This is particularly relevant given the increasing demand for eco-friendly crop protection solutions, a trend frequently searched by stakeholders in the agrochemical sector.

From a synthetic chemistry perspective, the compound's pyridazine-pyridine hybrid scaffold presents intriguing opportunities for structure-activity relationship (SAR) studies. Chemists are keen to explore how modifications to its core structure could yield derivatives with improved efficacy or reduced side effects. Such investigations are often highlighted in discussions about fragment-based drug design and computational chemistry, which are currently trending topics in academic and industrial research circles.

The commercial availability of N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872702-12-0) has further fueled its adoption in high-throughput screening campaigns. Many pharmaceutical companies are actively searching for small molecule libraries that include such compounds to accelerate their drug discovery pipelines. This aligns with the broader industry shift toward AI-driven molecular screening, a topic that frequently appears in searches related to next-generation drug development.

Another area where this compound is gaining traction is in material science. Its conjugated aromatic system and potential for π-π stacking interactions make it a candidate for designing organic semiconductors or photovoltaic materials. With the rising global focus on renewable energy technologies, researchers are increasingly investigating such molecules for their electronic properties, a trend reflected in the growing number of related scientific publications.

Quality control and analytical characterization of N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide remain crucial aspects for researchers working with this compound. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. These analytical methods are themselves frequent search topics among chemistry professionals looking to optimize their compound characterization protocols.

Looking ahead, the future research directions for N-(4-bromophenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide are likely to focus on expanding its therapeutic or functional applications. The compound's versatility makes it a valuable building block in medicinal chemistry, and its potential in addressing unmet medical needs continues to drive innovation. As the scientific community places greater emphasis on multi-target drug discovery and polypharmacology, compounds with such complex architectures are expected to remain at the forefront of research efforts.